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Compound of Interest

Compound Name: Clorprenaline hydrochloride

Cat. No.: B000605

An In-depth Technical Guide to Clorprenaline
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Clorprenaline hydrochloride, a
selective 2-adrenergic receptor agonist. It covers the compound's chemical structure,
mechanism of action, and relevant experimental protocols. While detailed quantitative
pharmacological data is limited in publicly accessible literature, this document consolidates
available information to serve as a foundational resource.

Chemical Identity and Structure

Clorprenaline hydrochloride is the hydrochloride salt of Clorprenaline. It is essential to
distinguish between the different forms of the compound, as they are associated with distinct
CAS numbers.

Chemical Structure:
o |[UPAC Name: 1-(2-chlorophenyl)-2-(propan-2-ylamino)ethanol;hydrate;hydrochloride[1]
e Molecular Formula: C11H19CI2NO2 (monohydrate)[1]

e Molecular Weight: 268.18 g/mol (monohydrate)[1]
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CAS Numbers:

¢ Clorprenaline (free base): 3811-25-4[2]

e Clorprenaline hydrochloride: 6933-90-0[3][4][5][6]

e Clorprenaline hydrochloride monohydrate: 5588-22-7[1][2]

A variety of synonyms for Clorprenaline hydrochloride exist in scientific literature and
commercial products, including Isoprophenamine, Broncon, and Clopinerin.[1]

Mechanism of Action: B2-Adrenergic Receptor
Agonism

Clorprenaline hydrochloride functions as a selective 32-adrenergic receptor agonist, leading
to the relaxation of bronchial smooth muscle and subsequent bronchodilation.[1] The binding of
Clorprenaline to the 2-adrenergic receptor, a G-protein coupled receptor, initiates a well-
defined signaling cascade.

This activation stimulates the Gs alpha subunit of the G-protein, which in turn activates adenylyl
cyclase.[3] Adenylyl cyclase catalyzes the conversion of ATP to cyclic AMP (CAMP). The
resulting increase in intracellular cCAMP levels leads to the activation of Protein Kinase A (PKA).
PKA then phosphorylates various downstream targets, resulting in a decrease in intracellular
calcium levels and the relaxation of airway smooth muscle.

Below is a diagram illustrating the signaling pathway of Clorprenaline hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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